Cas no 18366-27-3 (2-Butanol,1-[(9Z)-9-octadecen-1-yloxy]-, 2-(hydrogen sulfate))

• Product Name: 2-Butanol,1-[(9Z)-9-octadecen-1-yloxy]-, 2-(hydrogen sulfate)
• CAS No: 18366-27-3
• MF: C₂₂H₄₄O₅S
• MW: 420.646766662598
• CID: 217810
• PubChem ID: 6436461
• Update Time: 2025-04-19

2-Butanol,1-[(9Z)-9-octadecen-1-yloxy]-, 2-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,1-[(9Z)-9-octadecen-1-yloxy]-, 2-(hydrogen sulfate)
• (Z)-1-[(octadec-9-enyloxy)methyl]propyl hydrogen sulphate
• 1-[(Z)-octadec-9-enoxy]butan-2-yl hydrogen sulfate
• (Z)-1-((Octadec-9-enyloxy)methyl)propyl hydrogen sulphate
• 1-{[(9Z)-octadec-9-en-1-yloxy]methyl}propyl hydrogen sulfate
• 2-Butanol, 1-((9Z)-9-octadecen-1-yloxy)-, 2-(hydrogen sulfate)
• 2-Butanol, 1-((9Z)-9-octadecenyloxy)-, hydrogen sulfate
• 2-Butanol, 1-(9-octadecenyloxy)-, hydrogen sulfate, (Z)-
• Einecs 242-239-5
• 1-[(Z)-9-Octadecenyloxy]-2-butanol hydrogen sulfate
• 18366-27-3
• DTXSID201179501
• 2-Butanol, 1-[(9Z)-9-octadecen-1-yloxy]-, 2-(hydrogen sulfate)
• NS00052030

• Inchi： 1S/C22H44O5S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-26-21-22(4-2)27-28(23,24)25/h11-12,22H,3-10,13-21H2,1-2H3,(H,23,24,25)/b12-11-
• InChI Key： CXECSFAECLYBNS-QXMHVHEDSA-N
• SMILES： S(=O)(=O)(O)OC(CC)COCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 420.29112
• Monoisotopic Mass: 420.290945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2
• XLogP3: 7.9

Experimental Properties

• Density: 1.008
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.476
• PSA: 72.83